Redox addressable ligands in copper(i) coordination chemistry: thione and oligosulfide-bridged 6-methyl-2,2′-bipyridines†

CrystEngComm Pub Date: 2010-05-11 DOI: 10.1039/C002827D

Abstract

The ligands 6-(6-methylpyridin-2-yl)pyridine-2(1H)-thione (1) and 1,2-bis(6′-methyl-2,2′-bipyridin-6-yl)disulfane (2) have been prepared and structurally characterized. Compound 2 is synthesized by the oxidative coupling of 1 using I2 or H2O2, but it also occurs spontaneously in solution in the absence of dithiothreitol. Under some conditions, oligosulfide bridges with three or four sulfur atoms (ligands 3 and 4, respectively) are produced in addition to 2. In the presence of dithiothreitol, 1 binds copper(I), functioning as a monodentate S-donor; the four ligands in [Cu(1)4]+ encapsulate the copper ion so that the sulfur atoms exhibit S⋯S contacts. The presence of the NH⋯N hydrogen bonded unit in the bpy domain in 1 prevents it acting as an N,N′-chelate. In the absence of dithiothreitol, copper(I) reacts with 1 to give [(1)2Cu(µ-2)Cu(1)2]2+ in addition to [Cu(1)4]+. While the thione ligand functions as an S-donor, the disulfide ligand 2, freed of the NH⋯N hydrogen bond, acts as a bis(bpy) chelate. Ligand 2 itself reacts with [Cu(NCMe)4]+ to give an orange solid, 5, tentatively proposed to be {[Cu(2)][PF6]}n. When 5 is treated with concentrated aqueous HCl, the insoluble [H22][CuCl4]·H2O is formed. By using a mixture of ligands 2, 3 and 4 with [Cu(NCMe)4]+, it is possible to isolate an example of a dinuclear copper(I) complex containing bridging 1,2-bis(6′-methyl-2,2′-bipyridin-6-yl)trisulfane (3) ligands. The complex [Cu2(3)2][PF6]2 features double helical P- and M-[Cu2(3)2]2+ cations. The role of face-to-face π-interactions, and the effect of the length and helical twist in the backbone of the oligosulfide-bridged bpy ligands in each of the structures have been evaluated.

Graphical abstract: Redox addressable ligands in copper(i) coordination chemistry: thione and oligosulfide-bridged 6-methyl-2,2′-bipyridines
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